Cas no 23245-25-2 (1-phenylpiperazine benzoate (1:1))

• Product Name: 1-phenylpiperazine benzoate (1:1)
• CAS No: 23245-25-2
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 1416501
• PubChem ID: 258096
• Update Time: 2025-04-20

1-phenylpiperazine benzoate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-phenylpiperazine benzoate (1:1)
• benzoic acid,1-phenylpiperazine
• DTXSID00293011
• NSC86805
• SCHEMBL3424663
• 1-phenylpiperazine benzoate(1:1)
• 23245-25-2
• NSC-86805

• Inchi： 1S/C10H14N2.C7H6O2/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;8-7(9)6-4-2-1-3-5-6/h1-5,11H,6-9H2;1-5H,(H,8,9)
• InChI Key： QIEWJCLJHZVHBD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)=O.N1(C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 284.1526
• Monoisotopic Mass: 284.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.124
• Melting Point: 98-99 °C
• Boiling Point: 287.2°C at 760 mmHg
• Flash Point: 138.3°C
• PSA: 52.57